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Abstract
Isobornyl propionate (CAS 2756-56-1) is a bicyclic monoterpene ester utilized as a flavoring

and fragrance agent.[1] Its physicochemical properties, particularly its solubility, are critical for

formulation, process design, and quality control in the pharmaceutical and cosmetic industries.

This technical guide provides a comprehensive overview of the known solubility profile of

isobornyl propionate. While extensive quantitative solubility data in various organic solvents

is not readily available in public literature, this document summarizes the existing qualitative

and quantitative information and provides detailed experimental protocols for its determination.

Physicochemical Properties of Isobornyl Propionate
Isobornyl propionate is a colorless oily liquid with a characteristic turpentine or pine-like odor.

[2][3] A summary of its key physical and chemical properties is presented below.
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Property Value Source(s)

CAS Number 2756-56-1 [1]

Molecular Formula C₁₃H₂₂O₂ [1]

Molecular Weight 210.31 g/mol [1]

Density 0.969 - 0.975 g/mL at 20°C [4]

Boiling Point 102°C at 16 mmHg [2]

Flash Point 94°C (closed cup) [4]

Refractive Index 1.4600 - 1.4640 at 20°C [4]

Solubility Profile
Qualitative Solubility
Isobornyl propionate is characterized by its lipophilic nature, stemming from its bulky bicyclic

terpene structure. Literature consistently indicates that it is readily soluble in non-polar and

moderately polar organic solvents while exhibiting poor solubility in highly polar solvents like

water.

Soluble in: Alcohols (e.g., ethanol), oils, and other common organic solvents.[1][2]

Poorly soluble in: Propylene glycol, Glycerin.[2]

Insoluble/Almost insoluble in: Water.[2][4][5]

Quantitative Solubility Data
Quantitative, temperature-dependent solubility data for isobornyl propionate in a range of

common organic solvents has not been extensively reported in peer-reviewed literature. The

available data focuses primarily on its solubility in water, which is minimal.

Table 1: Quantitative Solubility of Isobornyl Propionate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-propionate
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10879
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1286788.htm
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10879
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10879
https://www.benchchem.com/product/b1207221?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-propionate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1286788.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1286788.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1286788.htm
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10879
https://www.ventos.com/index.php/en/producto/2943/ISOBORNYL+PROPIONATE+IFF/223
https://www.benchchem.com/product/b1207221?utm_src=pdf-body
https://www.benchchem.com/product/b1207221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Temperature
(°C)

Solubility Method Source(s)

Water 24 19.8 mg/L Not Specified [6]

Water 25 7.491 mg/L Estimated [7]

Ethanol Not Specified Soluble Not Specified [1]

Alcohol Not Specified Yes Not Specified [4]

Note: The term "Soluble" is a qualitative descriptor and does not represent a quantitative value.

Given the lack of published data, experimental determination is necessary to establish the

precise solubility of isobornyl propionate in specific organic solvents relevant to a particular

application.

Experimental Protocol for Solubility Determination
The following protocol describes the Isothermal Saturation (Static Equilibrium) Method coupled

with gravimetric analysis, a reliable technique for determining the equilibrium solubility of a

liquid solute in a solvent.[8]

Principle
An excess amount of the solute (isobornyl propionate) is mixed with a known amount of

solvent. The mixture is agitated at a constant temperature for a sufficient period to achieve

solid-liquid equilibrium (saturation). The concentration of the solute in the supernatant is then

determined gravimetrically.

Apparatus and Materials
Jacketed glass vessel or sealed vials

Thermostatic water bath with temperature control (±0.1°C)

Magnetic stirrer and stir bars

Analytical balance (±0.0001 g)
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Syringes and syringe filters (e.g., 0.45 µm PTFE)

Evaporating dish or petri dish

Drying oven

Isobornyl propionate (solute)

Organic solvent of interest (e.g., ethanol, acetone, isopropanol)

Methodology
Preparation: Add an excess amount of isobornyl propionate to a pre-weighed, sealed vial

containing a known mass of the organic solvent. The presence of a distinct undissolved

phase is necessary to ensure saturation.

Equilibration: Place the sealed vial in a thermostatic water bath set to the desired

temperature. Stir the mixture vigorously using a magnetic stirrer. Allow the system to

equilibrate for a minimum of 24 hours to ensure the solution is fully saturated. Periodically

check if the concentration is stable.

Sampling: After equilibration, stop the stirring and allow the vial to stand undisturbed in the

thermostatic bath for at least 2 hours to allow the undissolved solute to settle.

Analysis (Gravimetric):

Carefully withdraw a known mass of the clear supernatant using a pre-weighed syringe.

Immediately filter the sample through a syringe filter into a pre-weighed evaporating dish

to remove any microscopic undissolved droplets.

Weigh the evaporating dish with the filtered supernatant to determine the exact mass of

the saturated solution.

Place the dish in a drying oven at a temperature sufficient to evaporate the solvent without

degrading the isobornyl propionate (e.g., 60-80°C).

Continue drying until a constant mass is achieved.
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Calculation:

Calculate the mass of the dissolved isobornyl propionate (msolute) by subtracting the

mass of the empty dish from the final mass of the dish with the dry residue.

Calculate the mass of the solvent (msolvent) by subtracting the mass of the dissolved

solute from the total mass of the saturated solution sample.

The solubility can be expressed in various units:

Mass fraction (w): w = msolute / (msolute + msolvent)

Grams per 100 g of solvent: ( msolute / msolvent ) × 100

Mole fraction (x): Convert the mass of solute and solvent to moles and calculate x =

molessolute / (molessolute + molessolvent)

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of isobornyl propionate.
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Figure 1: Experimental Workflow for Solubility Determination
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Figure 1: Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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